2-(2-Amino-5-(4-methoxyphenyl)-6-methylpyrimidin-4-yl)-5-(benzyloxy)phenol

• IUPAC Name: 2-[2-amino-5-(4-methoxyphenyl)-6-methylpyrimidin-4-yl]-5-phenylmethoxyphenol
• InChI: InChI=1S/C25H23N3O3/c1-16-23(18-8-10-19(30-2)11-9-18)24(28-25(26)27-16)21-13-12-20(14-22(21)29)31-15-17-6-4-3-5-7-17/h3-14,29H,15H2,1-2H3,(H2,26,27,28)
• InChI Key: AQSZWKLESCGBFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)N)C2=C(C=C(C=C2)OCC3=CC=CC=C3)O)C4=CC=C(C=C4)OC
• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol

Description

The compound “2-(2-Amino-5-(4-methoxyphenyl)-6-methylpyrimidin-4-yl)-5-(benzyloxy)phenol” is a complex organic molecule. It contains several functional groups, including an amino group, a methoxy group, a pyrimidine ring, and a phenol group. These functional groups suggest that the compound could have a variety of chemical properties and potential uses.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. Attached to this ring is a phenol group (a benzene ring with a hydroxyl group) and a methoxy group (a methyl group attached to an oxygen atom).

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by its functional groups. For example, the amino group might undergo reactions such as acylation or alkylation, while the phenol group might undergo reactions such as esterification or etherification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the polar hydroxyl and amino groups might make the compound more soluble in polar solvents.

Scientific Research Applications

Plant Defense Mechanisms

have explored the controlled hydroxylation of terpenoid compounds. This modification enhances plant chemical defenses without introducing toxicity. Although not specifically about our compound, this research sheds light on similar chemical strategies.

Mechanism of Action

Target of Action

It’s known that similar compounds, such as 2-aminobenzothiazole, serve as reactants or reaction intermediates for affording various fused heterocycles .

Mode of Action

It can be inferred from related compounds that the nh2 and endocyclic n functions of 2-aminobenzothiazole are suitable to assist reactions with common bis electrophilic reagents to form a diverse fused heterocyclic scaffold .

Biochemical Pathways

It’s known that similar compounds, such as boronic acids and their esters, are highly considered for the design of new drugs and drug delivery devices, particularly as boron-carriers suitable for neutron capture therapy .

Pharmacokinetics

It’s known that similar compounds, such as boronic acids and their esters, are only marginally stable in water . This could potentially affect the bioavailability of the compound.

Result of Action

It’s known that similar compounds, such as boronic acids and their esters, are used in neutron capture therapy, suggesting potential therapeutic effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the pH strongly influences the rate of hydrolysis of some phenylboronic pinacol esters, which is considerably accelerated at physiological pH . Therefore, care must be taken when considering these compounds for pharmacological purposes.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific information on this compound, it’s difficult to provide a detailed safety profile.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical compound, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting preclinical and clinical trials.